Cas no 151561-88-5 (Kauran-17-oic acid,3-oxo-)

• Product Name: Kauran-17-oic acid,3-oxo-
• CAS No: 151561-88-5
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 98011
• PubChem ID: 91895325
• Update Time: 2025-09-28

Kauran-17-oic acid,3-oxo- Chemical and Physical Properties

Names and Identifiers

• Kauran-17-oic acid,3-oxo-
• ent-3-Oxokauran-17-oic acid
• (5β,8α,9β,10α,13α,16β)-3-Oxokauran-17-oic acid
• [ "" ]
• 3-Oxokauran-17-oic acid
• CID 91895325
• AKOS032961635
• (1S,4S,9S,10R,13R,14S)-5,5,9-trimethyl-6-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-14-carboxylic acid
• Kauran-17-oic acid, 3-oxo-
• 151561-88-5

• Inchi： 1S/C20H30O3/c1-18(2)14-6-9-20-10-12(13(11-20)17(22)23)4-5-15(20)19(14,3)8-7-16(18)21/h12-15H,4-11H2,1-3H3,(H,22,23)/t12-,13+,14-,15+,19-,20+/m1/s1
• InChI Key： DFXNQVOKZMHGJK-OAAASAAISA-N
• SMILES： O=C1CC[C@]2(C)[C@@H](C1(C)C)CC[C@]13C[C@H](C(=O)O)[C@H](CC[C@H]12)C3

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 461.8±45.0 °C at 760 mmHg
• Flash Point: 247.2±25.2 °C
• PSA: 54.37000
• LogP: 4.29900
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Kauran-17-oic acid,3-oxo- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids